Cas no 2228672-65-7 (N-(2-fluoro-2-methylpropyl)-N-methylhydroxylamine)

• Product Name: N-(2-fluoro-2-methylpropyl)-N-methylhydroxylamine
• CAS No: 2228672-65-7
• MF: C₅H₁₂FNO
• MW: 121.15328502655
• CID: 5937583
• PubChem ID: 165628167
• Update Time: 2025-10-28

N-(2-fluoro-2-methylpropyl)-N-methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-(2-fluoro-2-methylpropyl)-N-methylhydroxylamine
• 2228672-65-7
• EN300-1769180

• Inchi： 1S/C5H12FNO/c1-5(2,6)4-7(3)8/h8H,4H2,1-3H3
• InChI Key： IPIUIKQTHJCPGE-UHFFFAOYSA-N
• SMILES： FC(C)(C)CN(C)O

Computed Properties

• Exact Mass: 121.090292168g/mol
• Monoisotopic Mass: 121.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 74.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 23.5Ų

Additional information on N-(2-fluoro-2-methylpropyl)-N-methylhydroxylamine

Research Briefing on N-(2-fluoro-2-methylpropyl)-N-methylhydroxylamine (CAS: 2228672-65-7) in Chemical Biology and Pharmaceutical Applications

N-(2-fluoro-2-methylpropyl)-N-methylhydroxylamine (CAS: 2228672-65-7) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This fluorinated hydroxylamine derivative exhibits unique properties that make it a promising candidate for various applications, including drug discovery, medicinal chemistry, and bioconjugation strategies. Recent studies have highlighted its potential as a versatile building block for the synthesis of novel bioactive molecules and its role in facilitating selective chemical modifications of biomolecules.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of N-(2-fluoro-2-methylpropyl)-N-methylhydroxylamine in the development of targeted covalent inhibitors. The researchers utilized this compound as a key intermediate in the synthesis of irreversible kinase inhibitors, taking advantage of its reactive hydroxylamine moiety and the electron-withdrawing effect of the fluorine atom to enhance binding selectivity. The resulting inhibitors showed improved pharmacokinetic properties compared to previous generations of covalent inhibitors.

In the field of bioconjugation, recent work published in Bioconjugate Chemistry (2024) has explored the use of this compound for site-specific protein modification. The fluorinated side chain was found to significantly improve the stability of the resulting conjugates while maintaining excellent reactivity with various electrophilic groups. This advancement addresses long-standing challenges in creating stable protein-drug conjugates with well-defined stoichiometry.

Structural and mechanistic studies have provided insights into the unique behavior of this compound. X-ray crystallography data (reported in ACS Chemical Biology, 2023) revealed how the fluorine substitution influences the molecular conformation and electronic properties, leading to enhanced reactivity in certain chemical contexts while maintaining stability in physiological conditions. These findings have important implications for the rational design of new chemical probes and therapeutic agents.

From a synthetic chemistry perspective, recent methodological developments (Organic Letters, 2024) have established more efficient routes to produce N-(2-fluoro-2-methylpropyl)-N-methylhydroxylamine with high purity and yield. These improved synthetic protocols are expected to facilitate broader adoption of this compound in both academic and industrial research settings.

Looking forward, several research groups are investigating the potential of this compound in novel drug delivery systems and as a component of PROTACs (proteolysis-targeting chimeras). Preliminary results suggest that the fluorinated moiety may confer favorable properties for tissue penetration and metabolic stability, though these applications remain in early stages of investigation.